Cas no 149007-53-4 ((-)-WAY 100135 dihydrochloride)

• Product Name: (-)-WAY 100135 dihydrochloride
• CAS No: 149007-53-4
• MF: C₂₄H₃₅Cl₂N₃O₂
• MW: 468.459604501724
• CID: 3164908
• PubChem ID: 14801906
• Update Time: 2025-06-30

(-)-WAY 100135 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-WAY 100135
• (R)-WAY 100135
• (R)-N-(tert-Butyl)-3-(4-(2-methoxyphenyl)piperazin-1-yl)-2-phenylpropanamide dihydrochloride
• E98941
• 149007-54-5
• WAY 100135 dihydrochloride, (S)-
• (-)-WAY 100135 dihydrochloride
• (R)-N-tert-Butyl-3-[4-(2-methoxy-phenyl)-piperazin-1-yl]-2-phenyl-propionamide dihydrochloride
• 149007-53-4
• (2R)-N-Tert-butyl-3-[4-(2-methoxyphenyl)piperazin-1-yl]-2-phenylpropanamide;dihydrochloride
• ZFA00754
• WAY 100135 dihydrochloride, (R)-

• Inchi： 1S/C24H33N3O2.2ClH/c1-24(2,3)25-23(28)20(19-10-6-5-7-11-19)18-26-14-16-27(17-15-26)21-12-8-9-13-22(21)29-4;;/h5-13,20H,14-18H2,1-4H3,(H,25,28);2*1H/t20-;;/m0../s1
• InChI Key： VJGZNBYDSDEOED-FJSYBICCSA-N
• SMILES： Cl.Cl.O=C([C@H](C1C=CC=CC=1)CN1CCN(C2C=CC=CC=2OC)CC1)NC(C)(C)C

Computed Properties

• Exact Mass: 467.2106328Da
• Monoisotopic Mass: 467.2106328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 505
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (-)-WAY 100135 dihydrochloride

Professional Introduction to Compound with CAS No. 149007-53-4 and Product Name (-)-WAY 100135 dihydrochloride

The compound with the CAS number 149007-53-4 and the product name (-)-WAY 100135 dihydrochloride represents a significant advancement in the field of pharmaceutical research and development. This compound has garnered considerable attention due to its unique chemical structure and promising biological activities. As a derivative of the widely studied WAY family of compounds, (-)-WAY 100135 dihydrochloride has been extensively investigated for its potential therapeutic applications, particularly in the modulation of neurotransmitter systems.

The molecular structure of 149007-53-4 features a complex arrangement of functional groups that contribute to its distinct pharmacological profile. The dihydrochloride salt form enhances its solubility and bioavailability, making it more suitable for in vitro and in vivo studies. Recent research has highlighted the compound's interaction with various receptors, including serotonin 5-HT1A and 5-HT2A receptors, which are pivotal in regulating mood, cognition, and anxiety-related disorders.

In recent years, studies have demonstrated that (-)-WAY 100135 dihydrochloride exhibits significant anxiolytic and antidepressant properties. Preclinical trials have shown that it can effectively reduce anxiety-like behaviors in animal models without causing sedation or other side effects commonly associated with traditional anxiolytics. This makes it a promising candidate for further development into a novel therapeutic agent for mental health disorders.

The pharmacokinetic properties of 149007-53-4 have also been thoroughly examined. Its relatively short half-life suggests that it may require multiple daily dosing, but this could be mitigated by optimizing delivery systems such as prodrugs or nanocarriers. Additionally, the compound's ability to cross the blood-brain barrier enhances its potential for central nervous system (CNS) drug development.

Synthetic chemistry plays a crucial role in the production of high-purity (-)-WAY 100135 dihydrochloride. Advanced synthetic methodologies have been developed to ensure high yield and enantiomeric purity, which are essential for maintaining consistent biological activity. The synthesis involves multi-step reactions, including chiral resolution techniques to isolate the (-) enantiomer, which is responsible for the observed pharmacological effects.

The biological activity of 149007-53-4 has been further explored through computational modeling and molecular dynamics simulations. These studies have provided insights into its binding interactions with target receptors at an atomic level. Such detailed understanding is invaluable for designing next-generation analogs with improved efficacy and reduced side effects.

Ethical considerations are paramount in the development of new pharmaceuticals like (-)-WAY 100135 dihydrochloride. Rigorous preclinical safety assessments are conducted to evaluate potential toxicity and adverse effects before human trials begin. These assessments include acute toxicity studies, chronic toxicity studies, and genotoxicity tests to ensure that the compound is safe for clinical use.

The clinical development pipeline for CAS No. 149007-53-4 is progressing steadily. Phase I clinical trials have confirmed its safety profile in healthy volunteers, paving the way for larger-scale Phase II trials focusing on efficacy in patients with specific mental health conditions. Early results from these trials are highly encouraging and suggest that this compound could fill a significant unmet medical need.

The regulatory landscape for approving new psychiatric medications is stringent but well-defined. Regulatory agencies such as the FDA and EMA require comprehensive data on safety and efficacy before approving a drug for market use. The extensive preclinical and clinical data generated for (-)-WAY 100135 dihydrochloride will be critical in supporting its regulatory submission.

The future prospects of CAS No. 149007-53-4 extend beyond traditional psychiatric applications. Research is ongoing to explore its potential in treating other neurological disorders, such as Parkinson's disease and Alzheimer's disease, where modulation of neurotransmitter systems could provide therapeutic benefits. Additionally, combination therapies involving this compound with other drugs are being investigated to enhance treatment outcomes.

In conclusion, the compound identified by CAS number 149007-53-4, particularly in its salt form as (-)-WAY 100135 dihydrochloride, represents a significant advancement in pharmaceutical research. Its unique chemical properties, promising biological activities, and favorable pharmacokinetic profile make it a compelling candidate for further clinical development. As research continues to uncover new therapeutic applications, this compound holds great potential to improve patient care in various medical conditions.